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Strobilurin fungicides, a class of agricultural fungicides derived from a group of natural

fungicidal compounds, have demonstrated significant benefits beyond disease control, notably

in enhancing crop yields. This guide provides a comparative analysis of the performance of

three key strobilurin fungicides—Azoxystrobin, Pyraclostrobin, and Trifloxystrobin—on the yield

of major crops. The information presented is based on a synthesis of experimental data from

various field trials.

Performance on Crop Yield: A Quantitative
Comparison
The following table summarizes the efficacy of Azoxystrobin, Pyraclostrobin, and Trifloxystrobin

in controlling key diseases and their observed impact on the yield of wheat, soybeans, and

corn. Efficacy ratings are categorized as follows: E=Excellent, VG=Very Good, G=Good,

F=Fair, P=Poor, NL=Not Labeled, and U=Unknown.
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Fungicide Target Crop
Key Diseases

Controlled
Efficacy Rating

Observed Yield

Impact

Azoxystrobin Wheat

Leaf Rust, Stripe

Rust, Septoria

Leaf Blotch

VG - E

Increased yields

have been noted,

particularly

through the

control of leaf

blotch and rusts.

[1][2]

Soybeans

Anthracnose,

Brown Spot,

Frogeye Leaf

Spot

VG

(Anthracnose),

P-G (Brown

Spot), P

(Frogeye Leaf

Spot)

In multi-location

field studies,

Azoxystrobin

alone and in

mixtures

increased

soybean yields

by 161 to 343

kg/ha compared

to untreated

controls.[3][4]

Corn

Gray Leaf Spot,

Northern Corn

Leaf Blight

G - VG

A meta-analysis

showed a mean

yield increase of

230 kg/ha in

treated plots.[5]

Pyraclostrobin Wheat

Leaf Rust, Stripe

Rust, Septoria

Leaf Blotch

VG - E

Mixtures

containing

Pyraclostrobin

have shown high

efficacy in

controlling major

wheat leaf

diseases.[1][6]

Soybeans Anthracnose,

Brown Spot,

VG

(Anthracnose),

Recognized for

its positive
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Frogeye Leaf

Spot

VG (Brown

Spot), VG

(Frogeye Leaf

Spot)

effects on plant

health,

contributing to

increased stress

tolerance and

crop vigor.[7]

Corn

Gray Leaf Spot,

Northern Corn

Leaf Blight

G - VG

The same meta-

analysis

indicated a mean

yield increase of

256 kg/ha .[5]

Trifloxystrobin Wheat

Leaf Rust, Stripe

Rust, Powdery

Mildew

G - VG

Fungicide

mixtures

including

Trifloxystrobin

have

demonstrated

good control of

wheat leaf

diseases.[1][6]

Soybeans

Anthracnose,

Brown Spot,

Frogeye Leaf

Spot

F - G

Generally

provides fair to

good control of

key soybean

foliar diseases.

[8]

Corn

Gray Leaf Spot,

Northern Corn

Leaf Blight

G - VG

A meta-analysis

reported a mean

yield increase of

390 kg/ha for a

mixture of

propiconazole

and

trifloxystrobin.[5]
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Experimental Protocols: A Generalized Workflow
The data presented above is derived from field trials that, while varying in specific details,

generally adhere to a standardized experimental workflow. This workflow is designed to ensure

the objective evaluation of fungicide performance.

A generalized protocol for such a field trial would involve:

Site Selection and Plot Design: A uniform field is selected to minimize variability.[9] The trial

is typically laid out in a randomized complete block design with a minimum of three

replications for each treatment.[9] Discard plots are included on the edges to mitigate border

effects.

Treatments: Treatments include an untreated control, and plots treated with the different

strobilurin fungicides (e.g., Azoxystrobin, Pyraclostrobin, Trifloxystrobin) at specified rates.[9]

Application: Fungicides are applied at specific crop growth stages, which are critical for

effective disease control and yield protection.[10] For cereals, common application timings

are at flag leaf emergence (GS 37-39) or at head timing.[10][11] For soybeans, applications

are often made between the R3 (beginning pod) and R5 (beginning seed) growth stages.[4]

Applications are made using calibrated spray equipment to ensure uniform coverage.[11]

Data Collection: Disease severity and incidence are assessed at regular intervals after

fungicide application.[6] At the end of the growing season, crop yield and other relevant

parameters (e.g., thousand-grain weight, grain quality) are measured from each plot.

Statistical Analysis: The collected data is subjected to statistical analysis (e.g., Analysis of

Variance - ANOVA) to determine if the observed differences in disease control and yield

between treatments are statistically significant.
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Generalized experimental workflow for fungicide efficacy trials.
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Signaling Pathways and Physiological Effects
The positive impact of strobilurin fungicides on crop yield extends beyond their direct fungicidal

activity. These compounds can induce significant physiological changes in the plant, often

referred to as "plant health" or "greening" effects.

The primary mode of action of strobilurins is the inhibition of mitochondrial respiration in fungi

by blocking the electron transport chain.[12][13] However, this action also has downstream

effects on the plant's own physiology. Strobilurin treatment can lead to:

Enhanced Plant Defense: Strobilurins can prime the plant's defense mechanisms. For

instance, they can lead to a more rapid activation of pathogenesis-related (PR) genes, such

as PR-1, upon pathogen attack.[13] This response is often associated with the salicylic acid

(SA) signaling pathway, a key regulator of systemic acquired resistance.[13]

Improved Plant Vigor: Strobilurin applications can increase the efficiency of photosynthesis

and nitrogen utilization.[12] They can also influence plant hormone levels, leading to delayed

senescence (the aging of leaves), which allows for a longer period of photosynthesis and

grain filling, ultimately contributing to higher yields.[14]

Plant Cell Physiological Response

Strobilurin Fungicide Mitochondrial Respiration
(Inhibition) Signal Transduction Gene Expression

(e.g., PR-1 genes)

Improved Vigor
(Delayed Senescence,
Improved N-Uptake)

Enhanced Defense
(Systemic Acquired Resistance)

Increased Crop Yield
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Simplified signaling pathway of strobilurin fungicides in plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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